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Compound of Interest

Compound Name: 3-Hydroxyhexadecanoic acid

Cat. No.: B164411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular structure, chemical

properties, and biological significance of 3-Hydroxyhexadecanoic acid. The information is

curated for professionals in research, science, and drug development to facilitate a deeper

understanding and application of this multifaceted fatty acid.

Core Molecular Structure
3-Hydroxyhexadecanoic acid, also known as 3-hydroxypalmitic acid, is a long-chain

saturated fatty acid.[1][2] Its fundamental structure consists of a sixteen-carbon backbone,

characteristic of hexadecanoic acid (palmitic acid), with a hydroxyl (-OH) group substituted at

the third carbon position (C3) and a carboxyl (-COOH) group at the first carbon (C1).[1][2] This

substitution of a hydroxyl group is a key feature that imparts specific chemical and biological

properties to the molecule.

The IUPAC name for this compound is 3-hydroxyhexadecanoic acid.[2] It is also commonly

referred to by several synonyms, including β-hydroxyhexadecanoic acid and 3-hydroxypalmitic

acid.[2][3]

Stereoisomerism
The presence of a hydroxyl group on the third carbon atom makes this carbon a chiral center.

Consequently, 3-Hydroxyhexadecanoic acid exists as two distinct stereoisomers, or
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enantiomers:

(R)-3-Hydroxyhexadecanoic acid: The 'R' configuration denotes a specific spatial

arrangement of the atoms around the chiral center.[4][5] This enantiomer is of particular

interest in biological systems.

(S)-3-Hydroxyhexadecanoic acid: The 'S' configuration is the mirror image of the (R)-

enantiomer.

The racemic mixture, containing equal amounts of both enantiomers, is often designated as

(DL)-3-Hydroxyhexadecanoic acid.[1][3] The specific stereochemistry of the molecule can

significantly influence its biological activity and role in metabolic pathways.[5]

Physicochemical Properties
The physicochemical properties of 3-Hydroxyhexadecanoic acid are summarized in the table

below. These properties are crucial for its handling, formulation, and application in experimental

and developmental settings.
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Property Value Reference(s)

Molecular Formula C₁₆H₃₂O₃ [1][2][3]

Molecular Weight 272.42 g/mol [2][3]

CAS Number
2398-34-7 (for the racemic

mixture)
[1][2][3]

20595-04-4 (for the (R)-

enantiomer)
[4][5]

Appearance White to off-white, waxy solid [1][6]

Melting Point 78-79 °C [6]

Boiling Point 405.0 ± 28.0 °C (Predicted) [6]

Solubility

Soluble in DMF and DMSO (20

mg/ml), slightly soluble in

ethanol (2.5 mg/ml), and

limited solubility in water.

[1][7]

pKa 4.38 ± 0.10 (Predicted) [6]

Biological Significance and Roles
3-Hydroxyhexadecanoic acid is not merely a simple fatty acid; it plays several critical roles in

various biological contexts:

Component of Endotoxins: 3-Hydroxy fatty acids, including 3-Hydroxyhexadecanoic acid,

are integral components of Lipid A, the lipid portion of lipopolysaccharides (LPS) found in the

outer membrane of Gram-negative bacteria.[7] As such, they are often used as chemical

markers for the presence of endotoxins.[7]

Metabolic Intermediate: In humans, (R)-3-Hydroxyhexadecanoic acid is an intermediate in

the biosynthesis of fatty acids.

Metabolic Disorders: The accumulation of long-chain 3-hydroxy fatty acids is associated with

long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) and mitochondrial trifunctional
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protein deficiencies.[7][8] This accumulation can induce oxidative stress and lead to

mitochondrial dysfunction.[7]

Quorum Sensing: In some bacteria, such as Ralstonia solanacearum, the methyl ester of 3-

hydroxy palmitic acid acts as a quorum-sensing signal molecule, regulating genes involved

in virulence.[7]

Anticancer Research: The conjugation of (R)-3-hydroxyalkanoic acids of varying chain

lengths with peptides has been shown to enhance their anti-cancer activity, suggesting a

potential application in drug development.[9]

Experimental Protocols: Synthesis
A common method for the synthesis of 3-Hydroxyhexadecanoic acid is the Reformatsky

reaction.[10] This reaction involves the treatment of an aldehyde or ketone with an α-halo ester

in the presence of metallic zinc.

General Protocol for the Synthesis of 3-Hydroxyhexadecanoic acid via Reformatsky

Reaction:

Reactant Preparation: The primary reactants are tetradecanal and an ester of a haloacetic

acid (e.g., ethyl bromoacetate).

Reaction Initiation: Activated zinc metal is added to the reactants in an appropriate solvent,

typically an ether such as diethyl ether or tetrahydrofuran.

Organozinc Formation: The zinc reacts with the ethyl bromoacetate to form an organozinc

intermediate, known as a Reformatsky enolate.

Nucleophilic Addition: This enolate then acts as a nucleophile, attacking the carbonyl carbon

of tetradecanal.

Hydrolysis: The resulting complex is hydrolyzed, typically with a dilute acid, to yield the β-

hydroxy ester.

Saponification: The ester is then saponified (hydrolyzed under basic conditions) to produce

the sodium salt of 3-Hydroxyhexadecanoic acid.
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Acidification: Finally, acidification of the salt yields the free 3-Hydroxyhexadecanoic acid.

Purification: The final product is purified, often by recrystallization from a suitable solvent like

petroleum ether.[10]

Visualizations

Figure 1: Molecular Structure of 3-Hydroxyhexadecanoic Acid
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Caption: General structure of 3-Hydroxyhexadecanoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b164411?utm_src=pdf-body
https://www.researchgate.net/publication/279488544_Synthesis_and_characterization_of_3-ketohexadecanoic_acid-1-14C_dl-3-hydroxyhexadecanoic_acid-1-14C_and_trans-2-hexadecenoic_acid-1-14C/fulltext/55c801ef08aebc967df880aa/Synthesis-and-characterization-of-3-ketohexadecanoic-acid-1-14C-dl-3-hydroxyhexadecanoic-acid-1-14C-and-trans-2-hexadecenoic-acid-1-14C.pdf
https://www.benchchem.com/product/b164411?utm_src=pdf-body-img
https://www.benchchem.com/product/b164411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Workflow for the Synthesis of 3-Hydroxyhexadecanoic Acid
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Caption: Synthesis workflow via the Reformatsky reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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